Oxa-glycol
Oxa-glycol
Brand Name:
Vulcanchem
CAS No.:
134166-77-1
VCID:
VC21233183
InChI:
InChI=1S/C10H16N2O5S/c1-7-9(13)11-5-6-18(15,16)12-4-2-3-8(12)10(11,14)17-7/h7-8,14H,2-6H2,1H3/t7-,8-,10+/m0/s1
SMILES:
CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O
Molecular Formula:
C10H16N2O5S
Molecular Weight:
276.31 g/mol
Oxa-glycol
CAS No.: 134166-77-1
Cat. No.: VC21233183
Molecular Formula: C10H16N2O5S
Molecular Weight: 276.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134166-77-1 |
|---|---|
| Molecular Formula | C10H16N2O5S |
| Molecular Weight | 276.31 g/mol |
| IUPAC Name | (1S,2R,4S)-2-hydroxy-4-methyl-9,9-dioxo-3-oxa-9λ6-thia-6,10-diazatricyclo[8.3.0.02,6]tridecan-5-one |
| Standard InChI | InChI=1S/C10H16N2O5S/c1-7-9(13)11-5-6-18(15,16)12-4-2-3-8(12)10(11,14)17-7/h7-8,14H,2-6H2,1H3/t7-,8-,10+/m0/s1 |
| Standard InChI Key | QOSWFGIZVQRPNU-OYNCUSHFSA-N |
| Isomeric SMILES | C[C@H]1C(=O)N2CCS(=O)(=O)N3CCC[C@H]3[C@]2(O1)O |
| SMILES | CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O |
| Canonical SMILES | CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator